Cas no 874838-70-7 (1-(1,1-Dimethylethyl) 4-[(4-carboxyphenyl)sulfonyl]hexahydro-1H-1,4-diazepine-1-carboxylate)

• Product Name: 1-(1,1-Dimethylethyl) 4-[(4-carboxyphenyl)sulfonyl]hexahydro-1H-1,4-diazepine-1-carboxylate
• CAS No: 874838-70-7
• MF: C₁₇H₂₄N₂O₆S
• MW: 384.447263717651
• CID: 5306245
• PubChem ID: 67225647
• Update Time: 2025-06-09

1-(1,1-Dimethylethyl) 4-[(4-carboxyphenyl)sulfonyl]hexahydro-1H-1,4-diazepine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• PS-21042
• 4-[(4-TERT-BUTOXYCARBONYL-1,4-DIAZEPAN-1-YL)SULFONYL]BENZOIC ACID
• SCHEMBL1955143
• 874838-70-7
• F90034
• 1-(1,1-Dimethylethyl) 4-[(4-carboxyphenyl)sulfonyl]hexahydro-1H-1,4-diazepine-1-carboxylate
• 4-[(4-Boc-1,4-diazepan-1-yl)sulfonyl]benzoic acid
• 4-((4-(tert-Butoxycarbonyl)-1,4-diazepan-1-yl)sulfonyl)benzoic acid

• Inchi： 1S/C17H24N2O6S/c1-17(2,3)25-16(22)18-9-4-10-19(12-11-18)26(23,24)14-7-5-13(6-8-14)15(20)21/h5-8H,4,9-12H2,1-3H3,(H,20,21)
• InChI Key： CWRADSFSPCQIGY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCN(S(C2=CC=C(C(O)=O)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 384.13550766g/mol
• Monoisotopic Mass: 384.13550766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 548.1±60.0 °C(Predicted)
• pka: 3.68±0.10(Predicted)

Additional information on 1-(1,1-Dimethylethyl) 4-[(4-carboxyphenyl)sulfonyl]hexahydro-1H-1,4-diazepine-1-carboxylate

Introduction to 1-(1,1-Dimethylethyl) 4-[(4-carboxyphenyl)sulfonyl]hexahydro-1H-1,4-diazepine-1-carboxylate (CAS No. 874838-70-7)

1-(1,1-Dimethylethyl) 4-[(4-carboxyphenyl)sulfonyl]hexahydro-1H-1,4-diazepine-1-carboxylate (CAS No. 874838-70-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of diazepine derivatives, which are well-known for their diverse pharmacological properties. The structural features of this molecule, particularly its hexahydro-1H-1,4-diazepine core and the presence of a 4-carboxyphenylsulfonyl group, contribute to its unique chemical and biological characteristics. These attributes make it a promising candidate for further exploration in drug discovery and development.

The hexahydro-1H-1,4-diazepine ring system is a key pharmacophore in many bioactive molecules, providing a stable scaffold that can interact with biological targets. The addition of the (4-carboxyphenyl)sulfonyl moiety further enhances the compound's potential by introducing both hydrophilic and hydrophobic interactions, which are crucial for binding affinity and selectivity. This structural design has been strategically employed to modulate the pharmacokinetic properties of the compound, ensuring better solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. The diazepine derivatives have been extensively studied for their anxiolytic, anticonvulsant, and sedative properties. Among these derivatives, 1-(1,1-Dimethylethyl) 4-[(4-carboxyphenyl)sulfonyl]hexahydro-1H-1,4-diazepine-1-carboxylate has emerged as a compound of interest due to its unique structural configuration. The presence of the tert-butyl group (1,1-Dimethylethyl) at the nitrogen position provides steric hindrance, which can influence the compound's interaction with biological targets. This steric effect is critical in designing molecules with high specificity and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets. Studies suggest that the carboxyphenylsulfonyl group may interact with protease enzymes and receptor sites, making it a potential candidate for inhibiting key enzymes involved in inflammatory pathways. Furthermore, the hexahydro-diazepine core is known to exhibit favorable interactions with serotonin receptors, which are implicated in mood regulation and anxiety disorders.

The synthesis of 1-(1,1-Dimethylethyl) 4-[(4-carboxyphenyl)sulfonyl]hexahydro-1H-1,4-diazepine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonyl group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Researchers have employed advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions to construct the complex ring system efficiently. These synthetic strategies not only improve the scalability of production but also enhance the overall quality of the final product.

The pharmacological profile of this compound has been evaluated through in vitro and in vivo studies. Preliminary results indicate that it exhibits potent activity against certain enzymatic targets with high selectivity. This selective action is particularly desirable in drug development as it minimizes off-target effects and reduces the risk of adverse reactions. Additionally, the compound demonstrates good oral bioavailability and metabolic stability, which are essential for its clinical application.

One of the most intriguing aspects of 1-(1,1-Dimethylethyl) 4-[(4-carboxyphenyl)sulfonyl]hexahydro-1H-1,4-diazepine-1-carboxylate is its potential role in modulating immune responses. Recent research has highlighted the importance of immune checkpoint inhibitors in cancer therapy. The structural features of this compound suggest that it may interfere with key signaling pathways involved in immune regulation. By targeting specific immune receptors or enzymes, this molecule could enhance anti-tumor immunity or reduce inflammation in autoimmune diseases.

The development of novel drug candidates is a complex process that requires extensive characterization at multiple levels—chemical structure elucidation, pharmacokinetic studies, toxicity assessments, and clinical trials. The unique properties of (CAS No. 874838-70-7) make it an attractive candidate for further investigation in these areas. Researchers are exploring various derivatives based on this core structure to optimize its pharmacological profile further.

In conclusion, 1-(Dimethylethylethyl) 4-[(carboxyphenyl)sulfonyl]hexahydro-hexahydro-hexahydrodiazepine-carboxylic acid^{carboxylic acid}> (CAS No.^874838-70-7) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features combined with promising preclinical data position it as a valuable asset in ongoing drug discovery efforts.